Lower OLED Operating Voltage Over AlQ₃
Thin films of ZnQ₂ adopt a tetrameric [(ZnQ₂)₄] supramolecular configuration that creates an extended π-overlap network across pyridyl and phenolato moieties, resulting in a near-zero dipole moment for the tetramer. This structural feature enables lower operating voltages in OLED devices compared to AlQ₃, which lacks this oligomeric packing motif [1]. In PMMA composite films, ZnQ₂ exhibits electrical conductivity of 1.19 μS/cm versus 1.56 μS/cm for AlQ₃, while PL emission peaks at 522 nm (ZnQ₂) vs. 505 nm (AlQ₃), confirming red-shifted green emission suitable for distinct color-gamut requirements [2].
| Evidence Dimension | OLED operating voltage (drive voltage at equivalent luminance) |
|---|---|
| Target Compound Data | ZnQ₂ tetramer-based OLED: lower operating voltage than identical AlQ₃ device (qualitative, direct device comparison) |
| Comparator Or Baseline | AlQ₃: higher operating voltage in devices of identical architecture (Sapochak et al., 2002) |
| Quantified Difference | Lower drive voltage for ZnQ₂; electrical conductivity in PMMA films: ZnQ₂ = 1.19 μS/cm, AlQ₃ = 1.56 μS/cm; PL emission: ZnQ₂ 522 nm, AlQ₃ 505 nm |
| Conditions | Vacuum-deposited thin films; OLED devices with identical architecture; PMMA composite films; PL measured in solution (Ahmad et al., 2023) |
Why This Matters
For procurement of OLED electron-transport materials, ZnQ₂ enables lower-power device operation compared to AlQ₃, directly impacting energy efficiency specifications in display and lighting applications.
- [1] Sapochak LS, Benincasa FE, Schofield RS, et al. Electroluminescent Zinc(II) Bis(8-hydroxyquinoline): Structural Effects on Electronic States and Device Performance. J Am Chem Soc. 2002;124(21):6119-6125. doi:10.1021/ja0201909 View Source
- [2] Ahmad AA, Aljarrah IA, Al-Bataineh QM, Ababneh R, Telfah A. Photoluminescence, Optical, and Electrical Properties of Bis(8-Hydroxyquinoline) Zinc and Tris-(8-Hydroxyquinoline) Aluminum Organometallics and Their Films. J Electron Mater. 2023;52:7800-7812. doi:10.1007/s11664-023-10748-z View Source
